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Abstract
This document provides a detailed protocol for the determination of the concentration of

hexaaquacobalt(II), [Co(H₂O)₆]²⁺, in an aqueous solution using UV-Vis spectrophotometry.

The characteristic pink color of the hexaaquacobalt(II) ion allows for quantification by

measuring its absorbance of visible light.[1][2][3] This method is based on the Beer-Lambert

Law, which establishes a linear relationship between absorbance and concentration for a given

substance at a specific wavelength. The protocol covers the preparation of standard solutions,

determination of the wavelength of maximum absorbance (λmax), and the generation of a

calibration curve to determine the concentration of an unknown sample.

Introduction
The hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺, is an octahedral complex formed when cobalt(II)

salts are dissolved in water.[2][4] Its distinct pink color is due to the absorption of light in the

visible region, specifically corresponding to d-d electronic transitions of the central cobalt(II) ion.

[2] UV-Vis spectrophotometry is a widely used analytical technique to quantify colored

compounds in solution. By measuring the amount of light absorbed by a sample at a specific

wavelength, the concentration of the absorbing species can be determined.

The Beer-Lambert Law is the fundamental principle underlying this technique and is expressed

as:

A = εbc
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Where:

A is the absorbance (dimensionless)

ε (epsilon) is the molar absorptivity or molar extinction coefficient (in L mol⁻¹ cm⁻¹)[5]

b is the path length of the cuvette (typically 1 cm)

c is the concentration of the absorbing species (in mol L⁻¹)

This protocol will guide the user through the necessary steps to accurately determine the

concentration of a hexaaquacobalt(II) solution.

Experimental Protocol
2.1. Materials and Equipment

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O) or Cobalt(II) nitrate hexahydrate

(Co(NO₃)₂·6H₂O)

Distilled or deionized water

Volumetric flasks (10 mL, 50 mL, 100 mL)

Graduated pipettes or micropipettes

Beakers

UV-Vis spectrophotometer

Quartz or plastic cuvettes (1 cm path length)

2.2. Preparation of a Stock Standard Solution (0.1 M)

Accurately weigh 2.379 g of CoCl₂·6H₂O or 2.910 g of Co(NO₃)₂·6H₂O.

Transfer the weighed salt to a 100 mL volumetric flask.

Add a small amount of distilled water to dissolve the salt completely.
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Once dissolved, add distilled water up to the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous. This is

your 0.1 M stock solution.

2.3. Preparation of Working Standard Solutions

Prepare a series of five working standard solutions by diluting the 0.1 M stock solution as

described in the table below.

Standard
Volume of 0.1 M
Stock (mL)

Final Volume (mL) Concentration (M)

1 1.0 10 0.01

2 2.0 10 0.02

3 3.0 10 0.03

4 4.0 10 0.04

5 5.0 10 0.05

To prepare each standard, accurately pipette the specified volume of the 0.1 M stock solution

into a 10 mL volumetric flask and dilute to the mark with distilled water. Mix each solution

thoroughly.

2.4. Spectrophotometer Operation and Measurement

Turn on the spectrophotometer and allow the lamp to warm up for at least 15-20 minutes for

stable readings.

Set the spectrophotometer to scan a wavelength range from 400 nm to 600 nm.

Fill a cuvette with distilled water to serve as the blank.

Place the blank cuvette in the spectrophotometer and zero the instrument.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To determine the wavelength of maximum absorbance (λmax), use the 0.05 M standard

solution.

Rinse a cuvette with a small amount of the 0.05 M standard solution, then fill the cuvette.

Place the cuvette in the spectrophotometer and acquire the absorbance spectrum from 400

nm to 600 nm.

The wavelength at which the highest absorbance is recorded is the λmax. For

hexaaquacobalt(II), this is typically around 510-540 nm.[1][2][5]

Set the spectrophotometer to the determined λmax.

Measure the absorbance of each of the five working standard solutions and the unknown

solution at this wavelength. Ensure to zero the instrument with the blank before each set of

measurements. Record the absorbance values.

Data Presentation
The following table summarizes the expected absorbance values for the prepared standard

solutions.

Concentration (M) Absorbance (at λmax)

0.01 Insert Measured Value

0.02 Insert Measured Value

0.03 Insert Measured Value

0.04 Insert Measured Value

0.05 Insert Measured Value

Unknown Insert Measured Value

Data Analysis
Plot a graph of Absorbance (y-axis) versus Concentration (x-axis) for the five standard

solutions.
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Perform a linear regression analysis on the data points. The resulting plot should be a

straight line that passes through the origin, in accordance with the Beer-Lambert Law.

The slope of the line represents the product of the molar absorptivity (ε) and the path length

(b).

Use the equation of the line (y = mx + c, where c should be close to 0) to determine the

concentration of the unknown solution by substituting the absorbance of the unknown for 'y'

and solving for 'x'.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol.
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Experimental Workflow for UV-Vis Spectrophotometry of [Co(H₂O)₆]²⁺

Solution Preparation

Spectrophotometric Measurement

Data Analysis

Prepare 0.1 M Stock Solution

Prepare Working Standards (0.01 M - 0.05 M)

Zero with Blank (Distilled Water)

Warm up Spectrophotometer

Determine λmax (400-600 nm scan)

Measure Absorbance of Standards and Unknown at λmax

Plot Absorbance vs. Concentration

Perform Linear Regression

Calculate Unknown Concentration

Click to download full resolution via product page

Caption: Workflow for concentration determination.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1241676?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses and a lab

coat.

Cobalt salts are toxic if ingested and may cause skin and eye irritation. Handle with care.

Dispose of all chemical waste in accordance with institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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